Cas no 70810-19-4 (Cyclohexane, 1,1,3,3,5-pentamethyl-)
70810-19-4 structure
Product Name:Cyclohexane, 1,1,3,3,5-pentamethyl-
Cyclohexane, 1,1,3,3,5-pentamethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane, 1,1,3,3,5-pentamethyl-
- 1,1,3,3,5-PENTAMETHYLCYCLOHEXANE
- 1,1,3,3,5e-Pentamethylcyclohexan
- 1,1,3,3,5-Pentamethylcyclohexan
- 1,1,3,3,5-pentamethyl-cyclohexane
- cyclohexane,1,1,3,3,5-pentamethyl
- DTXSID40221075
- 70810-19-4
- AKOS006272346
- AUBOCPGIGWSTNB-UHFFFAOYSA-N
-
- Inchi: 1S/C11H22/c1-9-6-10(2,3)8-11(4,5)7-9/h9H,6-8H2,1-5H3
- InChI Key: AUBOCPGIGWSTNB-UHFFFAOYSA-N
- SMILES: C1(C)(C)CC(C)CC(C)(C)C1
Computed Properties
- Exact Mass: 154.17200
- Monoisotopic Mass: 154.172150702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 3.85880
Cyclohexane, 1,1,3,3,5-pentamethyl- Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
70810-19-4 (Cyclohexane, 1,1,3,3,5-pentamethyl-) Related Products
- 768-91-2(1-Methyl Adamantane)
- 473-55-2(Pinane(endo+exo))
- 1687-34-9(1-Ethyl-3-methyladamantane)
- 707-35-7(1,3,5-Trimethyladamantane)
- 10281-53-5(Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1S,2S,5S)-)
- 16207-81-1(1,2 Dimethyl Adamantane (Mixture of Disastereomers))
- 702-79-4(1,3-Dimethyladamantane)
- 6876-13-7(cis-Pinane)
- 17161-33-0(Cyclohexane,1,1'-(3,7,12,16-tetramethyl-1,18-octadecanediyl)bis[2,2,6-trimethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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